2-(4-Oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethane-1-sulfonyl fluoride

• IUPAC Name: 2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethanesulfonyl fluoride
• InChI: InChI=1S/C8H7FN2O3S2/c9-16(13,14)4-2-11-5-10-7-6(8(11)12)1-3-15-7/h1,3,5H,2,4H2
• InChI Key: RDQUDPQNZYYJOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C(=O)N(C=N2)CCS(=O)(=O)F
• Molecular Formula: C8H7FN2O3S2
• Molecular Weight: 262.3 g/mol

Description

2-(4-Oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethane-1-sulfonyl fluoride, also known as OTS964, is a small molecule inhibitor that has shown promising results in preclinical studies as a potential anticancer agent.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Heterocyclic Sulfonamides and Sulfonyl Fluorides : A sulfur-functionalized aminoacrolein derivative is used for efficient and selective synthesis of heterocyclic sulfonyl chlorides, sulfonyl fluorides, and sulfonamides, including those with pyrimidine structures (Tucker, Chenard, & Young, 2015).

• Preparation as Potential 18F Labelling Agents : Sulfonyl fluorides, including pyrimidine analogues, have been studied for their potential in the preparation of 18F-labelled biomarkers for PET chemistry, exploiting the ease of preparation in water at room temperature (Inkster et al., 2012).

Applications in Medicinal Chemistry

• Development of Antifungal Agents : In the synthesis of Voriconazole, a broad-spectrum triazole antifungal agent, a 4-(1-metalloethyl)-5-fluoropyrimidine derivative is used, highlighting the importance of pyrimidine derivatives in medicinal chemistry (Butters et al., 2001).

• Synthesis of Novel Sulfonamide Derivatives for PET Tracers : Sulfonamide derivatives, including a pyrimidinyl sulfonamide, have been synthesized for use as precursors in fluoride chemistry, highlighting their potential in the development of PET tracers (Gebhardt & Saluz, 2012).

• Electrolytic Partial Fluorination for Organic Compounds : Electrochemical fluorination of 2-pyrimidyl sulfides, including those with electron-withdrawing groups, has been successfully carried out, demonstrating the potential for producing fluorinated pyrimidine compounds (Dawood et al., 1999).

Biological Activity and Applications

• Potential Anticancer Activities : Compounds with pyrimidine structures have shown promising anticancer activity, highlighting the potential therapeutic applications of pyrimidine derivatives in oncology (Hafez & El-Gazzar, 2017).

• Investigation in Pharmacological Studies : Pyrimidine derivatives, including those synthesized for fluorescent binding with bovine serum albumin, demonstrate the broad application of pyrimidine structures in pharmacological and biochemical studies (Meng et al., 2012).